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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d5

Cat. No.: B15143856 Get Quote

Core Technical Guide: 4-Nitrobenzaldehyde-d5
Disclaimer: This document provides a comprehensive overview of the material safety data for

4-Nitrobenzaldehyde. The information presented is based on the non-deuterated analogue and

should be used as a proxy for 4-Nitrobenzaldehyde-d5, as specific safety and toxicological

data for the deuterated compound are not readily available. Researchers should handle the

deuterated compound with the same precautions as its non-deuterated counterpart.

Chemical and Physical Properties
4-Nitrobenzaldehyde is a yellow crystalline powder.[1] It is soluble in alcohol, benzene, and

glacial acetic acid, and slightly soluble in water and ether.[2][3] The compound is sensitive to air

and stable under recommended storage conditions.[4][5]
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Property Value Reference

Molecular Formula C7H5NO3 [4][5]

Molecular Weight 151.12 g/mol [4][6]

Melting Point 103-106 °C [3][5]

Boiling Point 273.1°C (rough estimate) [5]

Density 1.496 g/cm³ [5]

Vapor Pressure 0.00354 mmHg [6]

Water Solubility 2.34 g/L [5]

log Pow 0.767 [4]

Appearance
Yellow to brown crystalline

powder
[3][5]

Odor Odorless [5]

Toxicological Data
The primary routes of exposure are ingestion, inhalation, and skin contact. Accidental ingestion

may be harmful.[1] It can cause skin and eye irritation, and may cause an allergic skin reaction.

[4][7]
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Test Type Species Route Value
Effects
Observed

Reference

LD50 Rat Oral 4700 mg/kg

Somnolence

(general

depressed

activity),

Cyanosis,

Normocytic

anemia

[4][8]

LD50 Rat Dermal 16000 mg/kg

Somnolence

(general

depressed

activity),

Cyanosis,

Normocytic

anemia

[4][8]

LD50 Rat
Intraperitonea

l
545 mg/kg - [1]

Carcinogenicity:

IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as a probable, possible or confirmed human carcinogen by IARC.[4]

Hazard Identification and Safety
GHS Classification:

Eye irritation (Category 2)[4]

Skin sensitization (Category 1)[4]

Harmful to aquatic life with long-lasting effects[7][8]

Hazard Statements:
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H317: May cause an allergic skin reaction.[4][9]

H319: Causes serious eye irritation.[4][9]

H412: Harmful to aquatic life with long lasting effects.[7][8]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][7][10]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][9]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][7][10]

Experimental Protocols & Handling
General Handling and Storage Protocol
Objective: To outline the safe handling and storage procedures for 4-Nitrobenzaldehyde-d5.

Methodology:

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.[11][12] Ensure that eyewash stations and safety showers are in close proximity to the

workstation.[12]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[4][11]

Hand Protection: Wear appropriate protective gloves. Inspect gloves prior to use.[4][11]

Body Protection: Wear a lab coat or a protective suit.[4]

Handling: Avoid contact with skin and eyes.[4] Avoid the formation and inhalation of dust.[4]

Do not eat, drink, or smoke when handling.[8] Wash hands thoroughly after handling.[11]
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Storage: Store in a cool, dry, and well-ventilated area.[11][13] Keep the container tightly

closed.[11] Store away from incompatible materials such as strong oxidizing agents, strong

bases, and strong reducing agents.[4][11]

Spill Response Protocol
Objective: To provide a safe and effective procedure for cleaning up a 4-Nitrobenzaldehyde-
d5 spill.

Methodology:

Initial Response: Evacuate the area and move upwind of the spill.[8] Alert the appropriate

emergency personnel.[8]

Containment: Prevent further leakage or spillage if it is safe to do so.[4] Prevent the product

from entering drains.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a dust respirator.[8]

Clean-up:

Minor Spills: Use dry clean-up procedures to avoid generating dust.[8] Sweep or vacuum

up the spilled material.[1][8] Place the material into a clean, dry, sealable, and labeled

container for disposal.[8]

Major Spills: Follow the same procedure as for minor spills, but with greater caution.[8]

Decontamination: Wash the spill area thoroughly.

Disposal: Dispose of the waste material through a licensed disposal company.[4]

Visualizations
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Storage Conditions

Incompatible Materials

Store 4-Nitrobenzaldehyde-d5

Cool, Dry, Well-Ventilated Area Tightly Closed Container Away from Incompatible Materials

Strong Oxidizing Agents Strong Bases Strong Reducing Agents

Click to download full resolution via product page

Caption: Recommended storage conditions and incompatible materials.
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Chemical Spill Occurs

Evacuate Area & Move Upwind

Alert Emergency Personnel

Wear Appropriate PPE

Contain Spill

Clean up Spill (Dry Method)

Dispose of Waste
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Caption: Workflow for handling a chemical spill.
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Potential Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Give Artificial Respiration if Needed Wash with Soap and Water Rinse with Water for 15 mins Rinse Mouth with Water

Do Not Induce Vomiting

Consult a Physician

Click to download full resolution via product page

Caption: First aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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